![molecular formula C5H3ClF3N3OS B1295517 2-chloro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide CAS No. 42458-71-9](/img/structure/B1295517.png)
2-chloro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide
Overview
Description
2-Chloro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide (CTMA) is a synthetic molecule with potential applications in a variety of scientific research areas. It is a member of the thiadiazole family of compounds and has been studied for its ability to inhibit enzymes, interact with proteins, and potentially act as an anti-inflammatory agent. CTMA has been used in a number of experiments, including the study of its mechanisms of action, biochemical and physiological effects, and its potential for use in lab experiments.
Scientific Research Applications
Molecular Structure Analysis
The molecular structure and intermolecular interactions of related compounds have been a subject of interest. Studies have shown that compounds like N-{2-[(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-chlorophenyl}acetamide exhibit various intermolecular interactions, which generate 3-D arrays. These findings are crucial for understanding the physical and chemical properties of such compounds (Boechat et al., 2011).
Synthesis of Derivatives
The synthesis of novel derivatives of similar compounds has been widely explored. For instance, new N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives have been synthesized, showcasing the versatility in creating various analogs (Yu et al., 2014).
Antitumor and Antioxidant Evaluation
The antitumor and antioxidant properties of certain N-substituted-2-amino-1,3,4-thiadiazoles have been investigated, demonstrating the potential therapeutic applications of these compounds (Hamama et al., 2013). Additionally, thiazole and thiadiazole derivatives, including compounds similar to 2-chloro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide, have shown significant anticancer activity against various cancer cell lines (Ekrek et al., 2022).
Synthesis of Diverse Structures
Research has focused on the synthesis of diverse structures, such as N-[4-acetyl-4,5-dihydro-5-(1-aryl-5-methyl-1H-1,2,3-triazol-4-yl)-5-methyl-1,3,4-thiadiazol-2-yl]acetamide derivatives, emphasizing the chemical diversity and potential applications of these molecules (Wang et al., 2010).
Antitrypanosomal Activity
Novel 1,3,4-thiadiazole-containing compounds have been synthesized and evaluated for their antitrypanosomal activity, indicating their potential use in treating trypanosomiasis (Lelyukh et al., 2023).
properties
IUPAC Name |
2-chloro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H3ClF3N3OS/c6-1-2(13)10-4-12-11-3(14-4)5(7,8)9/h1H2,(H,10,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IRJUPVZWCCPWBT-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(C(=O)NC1=NN=C(S1)C(F)(F)F)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H3ClF3N3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70195235 | |
Record name | Acetamide, 2-chloro-N-(5-(trifluoromethyl)-1,3,4-thiadiazol2-yl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70195235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
245.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-chloro-N-[5-(trifluoromethyl)-1,3,4-thiadiazol-2-yl]acetamide | |
CAS RN |
42458-71-9 | |
Record name | Acetamide, 2-chloro-N-(5-(trifluoromethyl)-1,3,4-thiadiazol2-yl)- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0042458719 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Acetamide, 2-chloro-N-(5-(trifluoromethyl)-1,3,4-thiadiazol2-yl)- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70195235 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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